(2-Chlorophenyl)(2,5-dimethylphenyl)methanamine
Overview
Description
(2-Chlorophenyl)(2,5-dimethylphenyl)methanamine is a useful research compound. Its molecular formula is C15H16ClN and its molecular weight is 245.74 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photoremovable Protecting Groups
The use of 2,5-dimethylphenacyl chromophore as a novel photoremovable protecting group for carboxylic acids illustrates a significant application in synthetic chemistry. This methodology allows the liberation of carboxylic acids from their esters upon irradiation with light, offering a controlled and efficient way to manipulate chemical structures in the synthesis of complex molecules (Klan et al., 2000).
Anaerobic Biodegradability and Toxicity
Research on substituted phenols, including 2-chlorophenol and 2,5-dimethylphenol derivatives, has provided insights into their anaerobic biodegradability and toxicity. These studies are crucial for understanding the environmental impact of these compounds and their potential degradation pathways in anoxic conditions (O. A. O'connor & L. Young, 1989).
Synthesis of Radiolabeled Compounds
The synthesis of radiolabeled compounds like "4-(2-chlorophenyl)-1, 6-dihydro-1,3,9-trimethylimidazo[1,2-a]pyrazolo-[4,3-f] [1,4]diazepine-9-14C" demonstrates the application of these chemicals in medical research, particularly in drug development and pharmacokinetic studies. Such compounds are essential for tracking drug distribution and metabolism within the body (J. Hicks et al., 1984).
Environmental Monitoring and Cleanup
The determination of phenolic compounds in environmental samples, like soil, is crucial for monitoring pollution and assessing the effectiveness of cleanup strategies. Methods developed for this purpose utilize advanced chromatographic techniques to identify and quantify priority pollutants, including derivatives of chlorophenol and dimethylphenol, highlighting the importance of analytical chemistry in environmental protection (M. Alonso et al., 1998).
Chiral Discrimination in Pharmaceutical Chemistry
The separation of enantiomers is a critical process in pharmaceutical chemistry, where the activity of drugs can be highly dependent on the chirality of the molecules. Studies on the separation of enantiomers using amylose tris(3,5-dimethylphenyl)carbamate as a stationary phase exemplify the application of these compounds in developing more effective and safer pharmaceuticals (Y. Bereznitski et al., 2002).
Properties
IUPAC Name |
(2-chlorophenyl)-(2,5-dimethylphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN/c1-10-7-8-11(2)13(9-10)15(17)12-5-3-4-6-14(12)16/h3-9,15H,17H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVAHUVMSUQOYMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C2=CC=CC=C2Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.